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Compound of Interest

Compound Name: 5-Acetamido-2-chloropyridine

Cat. No.: B112439 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
5-Acetamido-2-chloropyridine is a valuable and versatile starting material in organic

synthesis, particularly for the construction of complex heterocyclic scaffolds of interest in

medicinal chemistry and drug development. Its bifunctional nature, featuring a nucleophilic

acetamido group and an electrophilic 2-chloro substituent on a pyridine core, allows for a

diverse range of chemical transformations. The pyridine ring itself is a common motif in many

biologically active molecules, and the substituents at the 2 and 5 positions offer strategic

handles for molecular elaboration. This guide provides a comprehensive overview of the

synthesis, key reactions, and applications of 5-acetamido-2-chloropyridine, with a focus on

detailed experimental protocols and quantitative data to aid researchers in its practical

application.

Physical and Chemical Properties
While specific experimental data for 5-acetamido-2-chloropyridine is not readily available in

all public sources, the properties of the closely related precursor, 2-amino-5-chloropyridine,

provide a useful reference. 2-Amino-5-chloropyridine is an off-white to light tan crystalline

powder. It is stable under normal temperatures and pressures.

Table 1: Physical and Chemical Properties of Related Compound 2-Amino-5-chloropyridine
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Property Value Reference

Molecular Formula C5H5ClN2

Molecular Weight 128.56 g/mol

Melting Point 134-138 °C

Appearance
Off-white to light tan crystalline

powder

Stability
Stable under normal

temperatures and pressures

Synthesis of 5-Acetamido-2-chloropyridine
The preparation of 5-acetamido-2-chloropyridine can be readily achieved from the

commercially available 2-amino-5-chloropyridine through a standard acetylation reaction.

2-Amino-5-chloropyridine 5-Acetamido-2-chloropyridineAcetic Anhydride, Base
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Caption: Synthesis of 5-Acetamido-2-chloropyridine.

Experimental Protocol: Acetylation of 2-Amino-5-
chloropyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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